VERATROYLZYGADENINE VERATROYLZYGADENINE As an analog of Veratridine, it is a Na+ channel activator and a potent neurotoxic. Indeed, it is a depolarizing agent on membranes of nerve terminal, muscle and gland cells.Steroid alkaloid, from plants of the Veratrum genus, Liliaceae
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CAS No.: 31329-58-5
Catalog No.: VC000189
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Molecular Formula: C36H51NO10
Molecular Weight: 657.79 g/mol

VERATROYLZYGADENINE

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CAS No.: 31329-58-5

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Catalog No.: VC000189

Molecular Formula: C36H51NO10

Molecular Weight: 657.79 g/mol

VERATROYLZYGADENINE - 31329-58-5

CAS No. 31329-58-5
Product Name VERATROYLZYGADENINE
Synonyms 4,9-Epoxycevane-3-beta,4-beta,14,15-alpha,16-beta,20-hexol 3-veratrate
Molecular Formula C36H51NO10
Molecular Weight 657.79 g/mol
Description As an analog of Veratridine, it is a Na+ channel activator and a potent neurotoxic. Indeed, it is a depolarizing agent on membranes of nerve terminal, muscle and gland cells.Steroid alkaloid, from plants of the Veratrum genus, Liliaceae
References - Kupchan. /Veratrum alkaloids. XXX. The structure and configuration of zygadenine./ J. Amer. Chem. Soc. (1959). 81:1925- Fink et al., /Veratridine and other depolarizing agents counteract the inhibitory effect of Mg++ ion.../Nannyn-Schmiedeberg�s Arch. Pharmacol. (1990). 342N(1):53-60- Tarvin et al., /Glucose induced electrical activity in the pancreatic beta-cells: effect of veratridine./ Amer. J. Physiol. (1981). 240:127-134- Honerjager, /A neutrally mediated inotropic effect of veratridine and sevadine on isolated guinea pig papillary muscle./ Nannyn Schmiederberg/'s Arch. Pharmacol. (1980). 314:157-160
  

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